Cas no 1211193-92-8 (3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide)

• Product Name: 3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
• CAS No: 1211193-92-8
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 6349868
• PubChem ID: 45538423
• Update Time: 2025-10-30

3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
• 3-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
• 3-methoxy-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• F5480-0084
• 3-methoxy-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide
• AKOS024509836
• 1211193-92-8

• Inchi： 1S/C14H17N3O4S/c1-21-12-5-2-6-13(11-12)22(19,20)16-9-4-10-17-14(18)7-3-8-15-17/h2-3,5-8,11,16H,4,9-10H2,1H3
• InChI Key： HJNWPSSXHOGVQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NCCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide

3-Methoxy-N-3-(6-Oxo-1,6-Dihydropyridazin-1-Yl)Propylbenzene-1-Sulfonamide (CAS No. 1211193-92-8)

The compound 3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide (CAS No. 1211193-92-8) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a methoxy group and a propyl chain containing a dihydropyridazine moiety.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving coupling reactions and cyclization. The dihydropyridazine core is particularly interesting due to its aromaticity and potential for electronic conjugation, making it a valuable component in designing functional materials. Researchers have explored the electronic properties of this compound using computational methods, revealing its ability to act as an electron acceptor in donor-acceptor systems.

In terms of biological applications, 3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide has shown promise as a lead compound in drug discovery programs targeting enzyme inhibition and receptor modulation. Studies conducted in vitro have demonstrated its ability to inhibit specific kinase enzymes, which are key players in various pathological processes such as inflammation and cancer progression.

The sulfonamide group in this compound contributes significantly to its pharmacokinetic properties, including solubility and bioavailability. This makes it an attractive candidate for further preclinical studies aimed at evaluating its efficacy and safety profiles. Additionally, the methoxy substitution on the benzene ring enhances the molecule's lipophilicity, which is crucial for crossing biological membranes.

From a materials science perspective, this compound has been investigated for its potential as a building block in organic electronics. Its ability to form stable charge transfer complexes with electron-rich aromatic compounds has been highlighted in recent studies. These findings suggest that it could be utilized in the development of advanced materials for optoelectronic devices such as organic photovoltaics and light-emitting diodes.

Furthermore, the synthesis of 3-methoxy-N-3-(6-oxo-1,6-dihydropyridazin-1-Yl)propylbenzene-sulfonamide has been optimized using green chemistry principles. This includes the use of catalytic systems that minimize waste generation and reduce environmental impact. Such approaches align with current trends toward sustainable chemical practices.

In conclusion, 3-methoxy-N-3-(6-Oxo-1,6-Dihydropyridazin-I-Yl)Propylbenzene-I-Sulfonamide (CAS No. 12I I I9I I -9I -8) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for ongoing research efforts in drug discovery, materials science, and sustainable chemistry.